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Introduction

Tetradecanedioic acid, also known by its IUPAC name, is a saturated long-chain dicarboxylic
acid. It is an endogenous metabolite found in humans and has garnered interest as a potential
biomarker for assessing the activity of organic anion transporting polypeptides (OATPs), which
are crucial in drug metabolism and disposition.[1] This document provides a comprehensive
overview of the chemical structure, formula, properties, and a representative experimental
protocol related to tetradecanedioic acid.

Chemical Structure and Formula

Tetradecanedioic acid is an alpha,omega-dicarboxylic acid characterized by a 14-carbon
aliphatic chain with carboxylic acid groups at both ends.[2][3] This linear structure imparts
specific physical and chemical properties to the molecule.

Molecular Formula: C1aH2604[3][4][5]

IUPAC Name: Tetradecanedioic acid[4][5]

Synonyms: 1,12-Dodecanedicarboxylic acid, Thapsic acid[5]

SMILES: OC(=0)CCCCCCCCCCCCC(0)=0[4]
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e InChl Key: HQHCYKULIHKCEB-UHFFFAOY SA-N[4][5]
The general chemical structure is:
HOOC-(CHz)12-COOH]|?2]

Physicochemical Properties

A summary of the key physicochemical properties of tetradecanedioic acid is presented in the
table below. These properties are essential for its handling, formulation, and application in
various experimental settings.

Property Value References
Molecular Weight 258.35 g/mol [3B11415][6]
Appearance White powder or flakes [2]

Melting Point 124-127 °C [3]

Practically insoluble in water.
N Soluble in DMSO (60 mg/mL)
Solubility [2][4][6]
and a 10% DMSO + 90% Corn

Oil mixture (2.5 mg/mL).

Physical State Solid at room temperature. [2]

Biological Significance

Tetradecanedioic acid is recognized as an endogenous metabolite in humans.[1][2] Its primary
biological relevance in the context of drug development lies in its potential as a biomarker for
OATP-mediated drug-drug interactions.[1][2][6] OATPs are a family of uptake transporters that
play a significant role in the pharmacokinetics of many drugs. Monitoring endogenous
substrates like tetradecanedioic acid can provide insights into the in vivo activity of these

transporters.

Experimental Protocols

© 2025 BenchChem. All rights reserved. 2/8 Tech Support


https://hmdb.ca/metabolites/HMDB0000872
https://webbook.nist.gov/cgi/inchi/InChI%3D1S/C14H26O4/c15-13(16)11-9-7-5-3-1-2-4-6-8-10-12-14(17)18/h1-12H2%2C(H%2C15%2C16)(H%2C17%2C18)
https://www.atamanchemicals.com/tetradecanedioic-acid_u25880/
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB7172326.htm
https://hmdb.ca/metabolites/HMDB0000872
https://webbook.nist.gov/cgi/inchi/InChI%3D1S/C14H26O4/c15-13(16)11-9-7-5-3-1-2-4-6-8-10-12-14(17)18/h1-12H2%2C(H%2C15%2C16)(H%2C17%2C18)
https://www.targetmol.com/compound/tetradecanedioic%20acid
https://www.atamanchemicals.com/tetradecanedioic-acid_u25880/
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB7172326.htm
https://www.atamanchemicals.com/tetradecanedioic-acid_u25880/
https://hmdb.ca/metabolites/HMDB0000872
https://www.targetmol.com/compound/tetradecanedioic%20acid
https://www.atamanchemicals.com/tetradecanedioic-acid_u25880/
https://www.medchemexpress.com/tetradecanedioic-acid.html
https://www.atamanchemicals.com/tetradecanedioic-acid_u25880/
https://www.medchemexpress.com/tetradecanedioic-acid.html
https://www.atamanchemicals.com/tetradecanedioic-acid_u25880/
https://www.targetmol.com/compound/tetradecanedioic%20acid
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1240563?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Quantification of Tetradecanedioic Acid in Plasma using
LC-MSIMS

This section outlines a representative experimental protocol for the quantitative analysis of
tetradecanedioic acid in plasma samples, a common requirement for its study as a biomarker.

Objective: To determine the concentration of tetradecanedioic acid in human plasma.

Materials:

Human plasma samples

o Tetradecanedioic acid analytical standard
¢ Internal standard (e.g., 13C-labeled tetradecanedioic acid)
o Acetonitrile (ACN), HPLC grade

e Formic acid, LC-MS grade

e Water, LC-MS grade

¢ Protein precipitation plates

e LC-MS/MS system

Procedure:

o Sample Preparation (Protein Precipitation):
1. Thaw plasma samples on ice.

2. To 50 pL of plasma in a 96-well plate, add 200 uL of cold acetonitrile containing the
internal standard.

3. Vortex the plate for 2 minutes to precipitate proteins.

4. Centrifuge the plate at 4000 rpm for 10 minutes.
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5. Transfer the supernatant to a new 96-well plate for analysis.

e LC-MS/MS Analysis:

o Liquid Chromatography (LC):

Column: C18 reverse-phase column (e.g., 2.1 x 50 mm, 1.8 pm).

Mobile Phase A: 0.1% formic acid in water.

Mobile Phase B: 0.1% formic acid in acetonitrile.

Gradient: A suitable gradient to separate the analyte from matrix components.

Flow Rate: 0.4 mL/min.

Injection Volume: 5 pL.
o Mass Spectrometry (MS/MS):
= |onization Mode: Electrospray lonization (ESI), negative mode.
» Multiple Reaction Monitoring (MRM) Transitions:
» Tetradecanedioic acid: Precursor ion (m/z) -> Product ion (m/z)
» Internal Standard: Precursor ion (m/z) -> Product ion (m/z)

» Optimize MS parameters (e.g., collision energy, declustering potential) for maximum
sensitivity.

o Data Analysis:
o Construct a calibration curve using known concentrations of the analytical standard.

o Quantify the concentration of tetradecanedioic acid in the plasma samples by comparing
the peak area ratio of the analyte to the internal standard against the calibration curve.

Visualizations
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Logical Relationship in Biomarker Application

The following diagram illustrates the logical relationship of utilizing tetradecanedioic acid as a
biomarker for OATP activity in drug development.

Click to download full resolution via product page

Caption: Logical workflow for using tetradecanedioic acid in DDI risk assessment.

Experimental Workflow for Quantification

The diagram below outlines the key steps in the experimental workflow for the quantification of

tetradecanedioic acid in a biological matrix.
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Caption: Experimental workflow for tetradecanedioic acid quantification.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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